Cas no 22413-00-9 (Tetradecanoic acid,eicosyl ester)

• Product Name: Tetradecanoic acid,eicosyl ester
• CAS No: 22413-00-9
• Molecular Formula: C₃₄H₆₈O₂
• Molecular Weight: 508.90252
• CID: 282879
• PubChem ID: 89701

Tetradecanoic acid,eicosyl ester Properties

Names and Identifiers

• Tetradecanoic acid,eicosyl ester
• icosyl tetradecanoate
• Icosyl myristate
• Icosyl myristate #
• SCHEMBL4804216
• eicosanyl tetradecanoate
• N-EICOSYL N-TETRADECANOATE
• LMFA07010044
• SIRGJSXHZWCMOB-UHFFFAOYSA-N
• 42UT7NR38P
• DTXSID50176946
• NS00027162
• 22413-00-9
• Arachidyl myristate
• EINECS 244-967-9
• myristic acid arachidyl ester
• WE(20:0/14:0)
• UNII-42UT7NR38P
• Eicosyl tetradecanoate
• Myristic acid, eicosyl ester
• Q27258576
• Tetradecanoic acid, eicosyl ester

• InChIKey： SIRGJSXHZWCMOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C34H68O2/c1-3-5-7-9-11-13-15-16-17-18-19-20-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-14-12-10-8-6-4-2/h3-33H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCCCCOC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 508.52224
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 32
• Monoisotopic Mass: 508.522
• Heavy Atom Count: 36
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.456
• Boiling Point: 528.4°Cat760mmHg
• Flash Point: 283.6°C
• Density: 0.857

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters